Cas no 536712-70-6 (2-{3-(3-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-phenylacetamide)

2-{3-(3-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-phenylacetamide structure
536712-70-6 structure
Product Name:2-{3-(3-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-phenylacetamide
CAS No:536712-70-6
MF:C24H17ClN4O2S
MW:460.935382604599
CID:6132546
PubChem ID:4047536
Update Time:2023-12-13

2-{3-(3-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{3-(3-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-phenylacetamide
    • 2-[[3-(3-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-phenylacetamide
    • Oprea1_374024
    • AKOS002053153
    • 536712-70-6
    • 2-{[3-(3-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-phenylacetamide
    • 2-((3-(3-chlorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-phenylacetamide
    • F0580-0768
    • Inchi: 1S/C24H17ClN4O2S/c25-15-7-6-10-17(13-15)29-23(31)22-21(18-11-4-5-12-19(18)27-22)28-24(29)32-14-20(30)26-16-8-2-1-3-9-16/h1-13,27H,14H2,(H,26,30)
    • InChI Key: GTSPAYSHVQDZEQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C(=NC2C3C=CC=CC=3NC=2C1=O)SCC(NC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 460.0760747g/mol
  • Monoisotopic Mass: 460.0760747g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 103Ų

2-{3-(3-chlorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-phenylacetamide Pricemore >>

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